Cas no 15639-43-7 (2,1,3-Benzothiadiazole, 4-chloro-5,7-dinitro-)

2,1,3-Benzothiadiazole, 4-chloro-5,7-dinitro- structure
15639-43-7 structure
Product Name:2,1,3-Benzothiadiazole, 4-chloro-5,7-dinitro-
CAS No:15639-43-7
MF:C6HClN4O4S
MW:260.61453795433
CID:1331760
PubChem ID:14650757
Update Time:2025-04-20

2,1,3-Benzothiadiazole, 4-chloro-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4-chloro-5,7-dinitro-
    • DTXSID101263210
    • 4-chloro-5,7-dinitro-2,1,3-benzothiadiazole
    • chloro-5,7-dinitrobenzo-2,1,3-thiadiazole
    • SCHEMBL5708792
    • 15639-43-7
    • Inchi: 1S/C6HClN4O4S/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
    • InChI Key: NOTLYQGHFMTRNC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C2C1=NSN=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.9407034g/mol
  • Monoisotopic Mass: 259.9407034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 146Ų
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